Cas no 63148-61-8 (Polysiloxanes, di-Et)

• Product Name: Polysiloxanes, di-Et
• CAS No: 63148-61-8
• MF: C₄H₁₂O₂Si
• MW: 120.222382545471
• MDL: MFCD00241452
• CID: 502687
• PubChem ID: 3085259
• Update Time: 2025-06-26

Polysiloxanes, di-Et Chemical and Physical Properties

Names and Identifiers

• Polysiloxanes, di-Et
• POLYDIETHYLSILOXANE TRIETHYLSILOXY TERMINATED
• POLYDIETHYLSILOXANE, TRIETHYLSILOXY TERMINATED, 15-20 cSt
• diethylsilanediol
• Polydiethylsiloxances
• PolydiethylsiloxanetriethylsiloxyterminatedviscositycSt
• Triethylsiloxy terminated
• DTXSID70960021
• SCHEMBL837767
• 39280-11-0
• diethyl(dihydroxy)silane
• FT-0698719
• DiA currencythylsilandiol
• 63148-61-8
• POLYDIETHYLSILOXANE, TRIETHYLSILOXY TERMINATED
• POLYDIETHYLSILOXANE, TRIETHYLSILOXY TERMINATED, 40-50 cSt
• POLYDIETHYLSILOXANE, TRIETHYLSILOXY TERMINATED, 200-400 cSt
• POLYDIETHYLSILOXANE, TRIETHYLSILOXY TERMINATED, 7-12 cSt

• MDL： MFCD00241452
• Inchi： 1S/C4H12O2Si/c1-3-7(5,6)4-2/h5-6H,3-4H2,1-2H3
• InChI Key： DAKRXZUXJUPCOF-UHFFFAOYSA-N
• SMILES： [Si](CC)(CC)(O)O

Computed Properties

• Exact Mass: 120.06100
• Monoisotopic Mass: 120.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 47.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 0,96 g/cm3
• Melting Point: <-40°C
• Boiling Point: >205°C
• Flash Point: 80°C
• Refractive Index: 1.438
• PSA: 40.46000
• LogP: 0.45300

Polysiloxanes, di-Et Security Information

• TSCA：Yes

Additional information on Polysiloxanes, di-Et

Polysiloxanes, di-Et (CAS No. 63148-61-8): An Overview of Properties, Applications, and Recent Research

Polysiloxanes, di-Et (CAS No. 63148-61-8) is a versatile class of polymers that have gained significant attention in various industries due to their unique properties and wide range of applications. These polymers are characterized by their siloxane backbone, which consists of alternating silicon and oxygen atoms, with ethyl groups attached to the silicon atoms. This structure imparts Polysiloxanes, di-Et with a combination of thermal stability, chemical resistance, and mechanical flexibility, making them ideal for use in numerous industrial and biomedical applications.

The siloxane backbone of Polysiloxanes, di-Et provides exceptional thermal stability, allowing these materials to maintain their properties over a wide temperature range. This characteristic is particularly valuable in high-temperature applications such as coatings, sealants, and adhesives. Additionally, the ethyl groups attached to the silicon atoms contribute to the material's low surface energy, which enhances its non-stick and anti-adhesive properties. These properties make Polysiloxanes, di-Et suitable for use in mold release agents and lubricants.

In the field of biomedical applications, Polysiloxanes, di-Et have shown promise due to their biocompatibility and ability to form stable interfaces with biological tissues. Recent research has explored the use of these polymers in drug delivery systems, where they can be used to encapsulate and release therapeutic agents over extended periods. The controlled release properties of Polysiloxanes, di-Et can improve the efficacy and safety of drug treatments by reducing the frequency of dosing and minimizing side effects.

Another area of interest is the use of Polysiloxanes, di-Et in tissue engineering and regenerative medicine. Studies have demonstrated that these polymers can be used as scaffolds for cell growth and tissue regeneration due to their ability to mimic the extracellular matrix. The flexibility and tunability of Polysiloxanes, di-Et allow researchers to tailor their properties to specific biological requirements, making them a valuable tool in the development of advanced biomaterials.

From an environmental perspective, Polysiloxanes, di-Et have been evaluated for their impact on ecosystems. Research has shown that these polymers are generally non-toxic and biodegradable under certain conditions. However, ongoing studies are necessary to fully understand their long-term environmental effects and ensure their safe use in various applications.

In the realm of materials science, Polysiloxanes, di-Et have been investigated for their potential in developing novel composite materials. By combining these polymers with other materials such as nanoparticles or fibers, researchers can create composites with enhanced mechanical properties and functional characteristics. For example, Polysiloxanes, di-Et-based composites have been used in aerospace applications due to their lightweight nature and high strength-to-weight ratio.

The chemical structure of Polysiloxanes, di-Et also makes them suitable for use in optical applications. Their transparency and low refractive index allow them to be used in optical coatings and lenses. Recent advancements in polymer chemistry have led to the development of new synthesis methods that can produce Polysiloxanes, di-Et with tailored optical properties, opening up new possibilities for their use in advanced optical devices.

In conclusion, Polysiloxanes, di-Et (CAS No. 63148-61-8) is a highly versatile polymer with a wide range of applications across various industries. Its unique combination of thermal stability, chemical resistance, mechanical flexibility, biocompatibility, and tunable properties makes it an attractive material for use in coatings, sealants, adhesives, drug delivery systems, tissue engineering, composite materials, and optical devices. Ongoing research continues to uncover new potential uses for this polymer, further expanding its impact on science and technology.